molecular formula C8H8N2O4 B8791077 Methyl N-(3-nitrophenyl)carbamate CAS No. 2189-61-9

Methyl N-(3-nitrophenyl)carbamate

Cat. No.: B8791077
CAS No.: 2189-61-9
M. Wt: 196.16 g/mol
InChI Key: ZMHNYWIJOJZOJY-UHFFFAOYSA-N
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Description

Methyl N-(3-nitrophenyl)carbamate is a useful research compound. Its molecular formula is C8H8N2O4 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

2189-61-9

Molecular Formula

C8H8N2O4

Molecular Weight

196.16 g/mol

IUPAC Name

methyl N-(3-nitrophenyl)carbamate

InChI

InChI=1S/C8H8N2O4/c1-14-8(11)9-6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)

InChI Key

ZMHNYWIJOJZOJY-UHFFFAOYSA-N

Canonical SMILES

COC(=O)NC1=CC(=CC=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 10 g of 3-nitroaniline and 100 ml of N,N-dimethylacetamide was stirred under ice cooling and 8.2 g of methyl chloroformate was added dropwise to the mixture. After stirring the mixture for 30 minutes, 300 ml of water was added to the reaction mixture and then the reaction mixture was neutralized by the addition of sodium bicarbonate to deposit crystals, which were recovered by filtration, washed with water, and dried. The amount of the product was 13.1 g (yield: 93%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
8.2 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
300 mL
Type
solvent
Reaction Step Four

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